Cas no 1803884-80-1 (2-Bromo-3-mercaptophenylpropanal)

• Product Name: 2-Bromo-3-mercaptophenylpropanal
• CAS No: 1803884-80-1
• MF: C₉H₉BrOS
• MW: 245.136160612106
• CID: 4961614
• Update Time: 2025-06-10

2-Bromo-3-mercaptophenylpropanal Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-3-mercaptophenylpropanal

• Inchi： 1S/C9H9BrOS/c1-6(5-11)7-3-2-4-8(12)9(7)10/h2-6,12H,1H3
• InChI Key： JMMZDTCBLSOFTJ-UHFFFAOYSA-N
• SMILES： BrC1C(=CC=CC=1C(C=O)C)S

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 163
• XLogP3: 2.7
• Topological Polar Surface Area: 18.1

Additional information on 2-Bromo-3-mercaptophenylpropanal

Comprehensive Analysis of 2-Bromo-3-mercaptophenylpropanal (CAS No. 1803884-80-1): Properties, Applications, and Industry Trends

2-Bromo-3-mercaptophenylpropanal (CAS 1803884-80-1) is a specialized organic compound gaining attention in pharmaceutical and agrochemical research due to its unique bromo and mercapto functional groups. This compound, often referred to as a sulfur-containing aromatic aldehyde, exhibits versatile reactivity, making it valuable for synthesizing heterocyclic frameworks. Researchers are increasingly exploring its role in drug intermediate synthesis and flavor/fragrance applications, aligning with trends in green chemistry and sustainable synthesis.

The molecular structure of 2-Bromo-3-mercaptophenylpropanal combines a phenyl ring with electrophilic bromine and nucleophilic thiol groups, enabling diverse transformations. Recent studies highlight its utility in cross-coupling reactions, particularly in palladium-catalyzed processes, which are pivotal for constructing complex molecules. This aligns with the growing demand for high-value fine chemicals in the pharmaceutical sector, where CAS 1803884-80-1 is investigated for its potential in kinase inhibitor development.

From an industrial perspective, 2-Bromo-3-mercaptophenylpropanal addresses key challenges in atom-efficient synthesis. Its mercapto group facilitates chelation with metals, enhancing catalytic efficiency—a critical factor for cost-effective manufacturing. Innovations in continuous flow chemistry have further optimized its production, reducing waste and energy consumption. These advancements respond to the industry’s focus on Environmental, Social, and Governance (ESG) compliance.

Analytical characterization of CAS 1803884-80-1 typically involves HPLC-MS and NMR spectroscopy to verify purity, a requirement driven by stringent quality control standards in regulated markets. Stability studies indicate that proper storage under inert atmospheres prevents oxidation of the thiol moiety, a common concern for sulfur-based compounds. Such data is crucial for laboratories handling air-sensitive reagents.

Emerging applications of 2-Bromo-3-mercaptophenylpropanal include its use in material science, where it serves as a precursor for conductive polymers and self-assembled monolayers (SAMs). This intersects with the booming flexible electronics sector, where researchers seek novel monomers for organic semiconductors. Additionally, its bioactive potential is being probed in antimicrobial coatings, leveraging the inherent properties of organosulfur compounds.

Market insights reveal rising inquiries for CAS 1803884-80-1 from contract research organizations (CROs) and academic institutions, reflecting broader interest in structure-activity relationship (SAR) studies. Suppliers emphasize custom synthesis options to meet diverse R&D needs, while adhering to REACH and GMP guidelines. For buyers, factors like batch-to-batch consistency and scalability dominate procurement discussions, underscoring the compound’s niche but expanding role.